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Compound of Interest

Compound Name: Methyl thiocyanate

Cat. No.: B058053 Get Quote

This guide provides essential safety information and troubleshooting for researchers, scientists,

and drug development professionals working with methyl thiocyanate. Adherence to these

guidelines is critical due to the compound's volatile and toxic nature.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with methyl thiocyanate?

A1: Methyl thiocyanate is a moderately toxic, flammable liquid that can be readily absorbed

through the skin.[1] Acute exposure can lead to a range of symptoms, including low blood

pressure, respiratory distress, nausea, vomiting, and skin rashes.[1] It is also a lachrymator,

meaning it can cause tearing, and may lead to chemical conjunctivitis. On contact with mineral

acids or acid fumes, it can produce deadly hydrogen cyanide gas.[1][2]

Q2: What are the immediate first aid procedures in case of exposure?

A2: In case of any exposure, immediately move the affected individual to fresh air and remove

all contaminated clothing.[1]

Inhalation: Move the victim to fresh air. If breathing is difficult or has stopped, provide artificial

respiration and seek immediate medical attention.[1]

Skin Contact: Immediately wash the affected area thoroughly with soap and water for at least

15 minutes.[1][3]
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Eye Contact: Flush the eyes with lukewarm water for at least 15 minutes, making sure to lift

the upper and lower eyelids.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cupfuls of milk or water. Seek immediate medical attention in all

cases of ingestion.

Q3: What personal protective equipment (PPE) is required when handling methyl
thiocyanate?

A3: A comprehensive PPE protocol is mandatory. This includes:

Respiratory Protection: Use a NIOSH/MSHA-approved respirator when working outside of a

certified chemical fume hood.[4]

Eye and Face Protection: Wear chemical safety goggles and a face shield.[3]

Hand Protection: Wear appropriate protective gloves. Consult with the glove manufacturer

for specific material recommendations for methyl thiocyanate.[3]

Body Protection: Wear a fully-encapsulating, chemical-resistant suit or lab coat, and closed-

toe shoes.[1][3]

Q4: How should I properly store methyl thiocyanate?

A4: Store methyl thiocyanate in a cool, dry, well-ventilated area in tightly closed containers.[3]

It should be stored away from sources of ignition, heat, and incompatible materials such as

strong acids, oxidizing agents, and bases.[3]

Q5: What are the procedures for cleaning up a methyl thiocyanate spill?

A5: In the event of a spill, evacuate the area immediately.[3] Remove all sources of ignition.[3]

For small spills, absorb the chemical with a non-combustible material like sand or vermiculite

and place it in a sealed container for disposal.[1][3] For larger spills, dike the area to prevent

spreading.[1] Always wear full PPE during cleanup.[1] The contaminated area should be

thoroughly ventilated and washed after the cleanup is complete.[3]
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Issue Possible Cause Solution

Onion-like odor detected in the

lab.

Improper sealing of the

container, a small leak, or

inadequate ventilation.

Immediately check the

container seal. If the odor

persists, evacuate the area

and assess for potential leaks

from a safe distance. Ensure

the chemical fume hood is

functioning correctly. Do not re-

enter the area until the source

of the odor is identified and

rectified.

Skin irritation or rash after

handling.

Direct skin contact with methyl

thiocyanate due to inadequate

or compromised PPE.

Immediately wash the affected

area with soap and water for at

least 15 minutes.[1][3] Seek

medical attention. Review and

improve PPE protocols to

prevent future exposure.

Discard any potentially

contaminated clothing.

Visible vapors or fumes during

handling.

High volatility of the

compound, inadequate

ventilation, or reaction with an

incompatible substance.

Cease the experiment

immediately and safely secure

all materials. Evacuate the

area and do not re-enter

without appropriate respiratory

protection. Assess the

ventilation system and check

for any incompatible chemicals

in the vicinity.

Discoloration or degradation of

the compound.

Contamination, exposure to

moisture, or improper storage

conditions.

Do not use the compromised

compound. Dispose of it as

hazardous waste according to

institutional guidelines. Review

storage procedures to ensure

the container is tightly sealed
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and protected from moisture

and light.

Quantitative Data
The following table summarizes key physical and chemical properties of methyl thiocyanate:

Property Value

Molecular Formula C₂H₃NS

Molecular Weight 73.12 g/mol [1][5]

Appearance Colorless liquid[5][6]

Odor Onion-like[3][5][6]

Boiling Point 130-133 °C (266-271 °F) at 760 mmHg[1][5][6]

Melting Point -51 °C (-60 °F)[1][5][6]

Vapor Pressure 10 mmHg at 21.6 °C (70.88 °F)[1]

Specific Gravity 1.068 at 25 °C (77 °F)[1]

Flash Point 38.33 °C (101 °F)

Solubility Very slightly soluble in water[1]

Experimental Protocols
General Experimental Workflow for Handling Methyl
Thiocyanate
This workflow outlines the critical steps for safely incorporating methyl thiocyanate into a

laboratory experiment.
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Preparation Phase

Handling Phase

Reaction Phase

Cleanup and Disposal Phase

Review MSDS and SOPs

Verify Fume Hood Operation

Assemble and Inspect PPE

Prepare and Label all Glassware

Work Exclusively in Fume Hood

Dispense Methyl Thiocyanate Slowly

Keep Container Tightly Sealed

Monitor Reaction for Exotherms

Maintain Inert Atmosphere (if required)

Quench Reaction (if necessary)

Segregate Waste

Decontaminate Glassware and Surfaces

Dispose of Waste per Protocol

Click to download full resolution via product page

Caption: General experimental workflow for handling methyl thiocyanate.
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Signaling Pathways and Logical Relationships
The following diagram illustrates the logical decision-making process for handling a hazardous

chemical incident involving methyl thiocyanate.
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Incident Occurs
(e.g., Spill, Exposure)

Is the area safe to enter?

Evacuate and Call Emergency Services

No

Don Appropriate PPE

Yes

Is the incident a personnel exposure?

Administer First Aid
(as per MSDS)

Yes

Is the incident a spill?

No

Report the Incident

Contain the Spill
(as per SOP)

Yes

No

Decontaminate the Area
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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